10-POHSA
10-POHSA
10-POHSA is a newly identified endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is a FAHFA in which palmitoleic acid (Item No. 10009871) is esterified to 10-hydroxy stearic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 10-POHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0211875
InChI:
InChI=1S/C34H64O4/c1-3-5-7-9-11-12-13-14-15-16-17-23-27-31-34(37)38-32(28-24-20-10-8-6-4-2)29-25-21-18-19-22-26-30-33(35)36/h12-13,32H,3-11,14-31H2,1-2H3,(H,35,36)/b13-12-
SMILES:
O=C(CCCCCCC/C=CCCCCCC)OC(CCCCCCCC)CCCCCCCCC(O)=O
Molecular Formula:
C34H64O4
Molecular Weight:
536.9
10-POHSA
CAS No.:
Reference Standards
VCID: VC0211875
Molecular Formula: C34H64O4
Molecular Weight: 536.9
| Product Name | 10-POHSA |
|---|---|
| Molecular Formula | C34H64O4 |
| Molecular Weight | 536.9 |
| Standard InChI | InChI=1S/C34H64O4/c1-3-5-7-9-11-12-13-14-15-16-17-23-27-31-34(37)38-32(28-24-20-10-8-6-4-2)29-25-21-18-19-22-26-30-33(35)36/h12-13,32H,3-11,14-31H2,1-2H3,(H,35,36)/b13-12- |
| Standard InChIKey | FUMHQIYYIKZIBE-SEYXRHQNSA-N |
| SMILES | O=C(CCCCCCC/C=CCCCCCC)OC(CCCCCCCC)CCCCCCCCC(O)=O |
| Description | 10-POHSA is a newly identified endogenous lipid that belongs to a collection of branched fatty acid esters of hydroxy fatty acids (FAHFAs). It is a FAHFA in which palmitoleic acid (Item No. 10009871) is esterified to 10-hydroxy stearic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 10-POHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation. |
| Synonyms | (Z)-10-(hexadec-9-enoyloxy)octadecanoic acid |
| Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume